Cas no 88344-65-4 (2-Methylquinoline-3,4-dicarboxylic acid)

• Product Name: 2-Methylquinoline-3,4-dicarboxylic acid
• CAS No: 88344-65-4
• MF: C₁₂H₉NO₄
• MW: 231.204163312912
• MDL: MFCD00110678
• CID: 719941
• PubChem ID: 686387
• Update Time: 2025-04-19

2-Methylquinoline-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinedicarboxylicacid, 2-methyl-
• 2-METHYLQUINOLINE-3,4-DICARBOXYLIC ACID
• 2-methyl-3,4-quinolinedicarboxylic acid
• 2-Methyl-chinolin-3,4-dicarbonsaeure
• 2-methyl-quinoline-3,4-dicarboxylic acid
• Oprea1_718704
• HMS1440C22
• LS-09050
• SCHEMBL353201
• 88344-65-4
• Cambridge id 5936805
• AB00101502-01
• IDI1_014621
• CCG-253239
• AKOS004119505
• Maybridge3_003234
• MFCD00110678
• 2-METHYLQUINOLINE-3,4-DICARBOXYLICACID
• DTXSID70350701
• AK-918/13280001
• 2-methylquinoline-3,4-dicarboxylic
• FT-0613077
• EU-0038912
• SB71735
• 2-Methylquinoline-3,4-dicarboxylic acid

• MDL： MFCD00110678
• Inchi： 1S/C12H9NO4/c1-6-9(11(14)15)10(12(16)17)7-4-2-3-5-8(7)13-6/h2-5H,1H3,(H,14,15)(H,16,17)
• InChI Key： BQGFRFCKVQNHEC-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=C(C)N=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 231.05300
• Monoisotopic Mass: 231.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 225 °C
• Boiling Point: 411.2±45.0 °C at 760 mmHg
• Flash Point: 202.5±28.7 °C
• PSA: 87.49000
• LogP: 1.93960
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Methylquinoline-3,4-dicarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids